
GSK269962A hydrochloride stock solution
preparation and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK269962A hydrochloride

Cat. No.: B607800 Get Quote

Application Notes and Protocols: GSK269962A
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation and storage of

stock solutions of GSK269962A hydrochloride, a potent and selective Rho-associated protein

kinase (ROCK) inhibitor. The protocols outlined below are intended to ensure the stability and

efficacy of the compound for in vitro and in vivo research applications. Adherence to these

guidelines is critical for obtaining reproducible experimental results.

Chemical and Physical Properties
GSK269962A hydrochloride is a potent inhibitor of both ROCK1 and ROCK2 isoforms, with

IC50 values of 1.6 nM and 4 nM, respectively[1][2][3]. Its inhibitory activity on ROCK signaling

makes it a valuable tool for studying cellular processes such as actin cytoskeleton organization,

cell adhesion, and smooth muscle contraction[2]. The compound also exhibits anti-

inflammatory and vasodilatory properties[2].

Table 1: Physicochemical Properties of GSK269962A Hydrochloride
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Property Value Reference

Molecular Formula C29H31ClN8O5 [1]

Molecular Weight 607.06 g/mol [1][2]

CAS Number 2095432-71-4 [1][2]

Appearance Off-white to light yellow solid [1]

Purity ≥98% (HPLC) [4]

Solubility
The solubility of GSK269962A hydrochloride is a critical factor in the preparation of stock

solutions. It is highly soluble in dimethyl sulfoxide (DMSO) but insoluble in water[2]. The use of

fresh, anhydrous DMSO is recommended as moisture can reduce the solubility of the

compound[2].

Table 2: Solubility of GSK269962A Hydrochloride

Solvent Solubility
Concentration
(Molar)

Notes

DMSO ~100 mg/mL ~164.73 mM

Ultrasonic treatment

may be needed to

achieve full

dissolution. Use of

hygroscopic DMSO

can significantly

impact solubility.[1][2]

Ethanol ~6-28 mg/mL ~9.88-46.12 mM

Solubility may vary

between batches.[2]

[3]

Water Insoluble - [2]
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GSK269962A exerts its effects by inhibiting the Rho-associated coiled-coil containing protein

kinases (ROCK1 and ROCK2). These kinases are key downstream effectors of the small

GTPase RhoA. The RhoA/ROCK pathway plays a crucial role in regulating the actin

cytoskeleton, which is fundamental to cell shape, migration, and contraction.
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Caption: GSK269962A hydrochloride inhibits ROCK, preventing downstream signaling.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK269962A
hydrochloride in DMSO.

Materials:

GSK269962A hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Equilibrate: Allow the vial of GSK269962A hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of GSK269962A hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.607 mg of the compound (Molecular Weight = 607.06 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 100 µL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a sonicator to aid dissolution[3]. The solution should be clear and free of particulates.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes[1][2].

Store: Store the aliquots as recommended in the storage section below.
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Caption: Workflow for preparing GSK269962A hydrochloride stock solution.

Storage and Stability
Proper storage of GSK269962A hydrochloride, both in its solid form and as a stock solution,

is crucial for maintaining its stability and activity.

Table 3: Storage Conditions and Stability
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years

Store in a dry, dark

place. Keep container

tightly sealed.[2]

Stock Solution in

DMSO
-80°C Up to 1 year

Recommended for

long-term storage.

Avoid repeated

freeze-thaw cycles.[2]

Stock Solution in

DMSO
-20°C Up to 1 month

Suitable for short-term

storage.[2]

Safety Precautions
Standard laboratory safety practices should be followed when handling GSK269962A
hydrochloride.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the compound in a well-ventilated area.

Avoid inhalation of dust and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Disclaimer
This information is intended for research use only and is not for human or veterinary use. The

protocols and data presented are based on available literature and should be adapted to

specific experimental needs. It is the responsibility of the end-user to validate these protocols

for their own applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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